BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Bromo-2,6-diiodoaniline CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromo-2,6-diiodoaniline

Cat. No.: B079479

An In-depth Technical Guide to 4-Bromo-2,6-
diiodoaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical compound 4-Bromo-
2,6-diiodoaniline, including its chemical identity, physical properties, and a proposed synthetic
pathway. Due to the limited availability of public research on this specific molecule, this guide
also outlines a general experimental workflow for the synthesis and characterization of novel
chemical entities, which is pertinent to its potential exploration in research and drug
development. This document is intended to serve as a foundational resource for scientists
interested in the evaluation of this and other similarly rare chemical compounds.

Chemical Identity and Properties

4-Bromo-2,6-diiodoaniline is a halogenated aniline derivative. Its structure is characterized by
a bromine atom at the para position and two iodine atoms at the ortho positions of the aniline
ring.

Quantitative Data Summary
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The known physical and chemical properties of 4-Bromo-2,6-diiodoaniline are summarized in
the table below. It is important to note that much of this data is calculated and has not been
extensively verified through experimental literature.

Property Value Source
CAS Number 89280-77-3 [11[2][3][4]
Molecular Formula CeHaBrI2N [3]
Molecular Weight 423.82 g/mol [3]
Density 2.787 g/cm3

Boiling Point 361.4°C at 760 mmHg

Flash Point 172.4°C

Refractive Index 1.783

Vapor Pressure 2.08E-05 mmHg at 25°C

Synthesis and Characterization: A Proposed
Workflow

As of the date of this guide, specific, peer-reviewed experimental protocols for the synthesis of
4-Bromo-2,6-diiodoaniline are not readily available in public literature. However, a plausible
synthetic route can be extrapolated from standard organic chemistry principles and known
procedures for the halogenation of anilines.

Proposed Experimental Protocol: Synthesis of 4-Bromo-
2,6-diiodoaniline

This proposed protocol is hypothetical and would require optimization and validation in a
laboratory setting.

Objective: To synthesize 4-Bromo-2,6-diiodoaniline from 4-bromoaniline.

Materials:
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e 4-bromoaniline

¢ N-lodosuccinimide (NIS)

o Acetonitrile (anhydrous)

e Dichloromethane (DCM)

o Saturated aqueous sodium thiosulfate solution

e Saturated agueous sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate (MgSQOa)

o Standard laboratory glassware and equipment for organic synthesis (round-bottom flask,
condenser, magnetic stirrer, separatory funnel, rotary evaporator).

Procedure:

e Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve 1.0 equivalent of 4-bromoaniline in anhydrous acetonitrile.

 lodination: To the stirred solution, add 2.2 equivalents of N-lodosuccinimide (NIS) portion-
wise at room temperature. The reaction progress should be monitored by Thin Layer
Chromatography (TLC).

e Work-up: Upon completion of the reaction (as indicated by TLC), the reaction mixture is
concentrated under reduced pressure. The residue is then redissolved in dichloromethane
and washed sequentially with saturated aqueous sodium thiosulfate solution (to quench any
remaining iodine), saturated aqueous sodium bicarbonate solution, and brine.

 Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product can be purified by column
chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate
in hexanes).
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o Characterization: The structure and purity of the final product should be confirmed using
analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (*H and
13C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

General Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the synthesis and characterization of a
novel chemical compound like 4-Bromo-2,6-diiodoaniline.
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General workflow for synthesis and evaluation of a novel compound.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b079479?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Activity and Signaling Pathways

A thorough search of scientific databases and literature reveals no specific studies on the
biological activity or the signaling pathways associated with 4-Bromo-2,6-diiodoaniline. The
presence of multiple halogen atoms on the aniline scaffold suggests that the compound could
be explored for a variety of applications in medicinal chemistry, as halogenation is a common
strategy for modulating the pharmacokinetic and pharmacodynamic properties of drug
candidates.

Potential Areas for Future Research

Given the lack of existing data, the following areas represent potential avenues for future
investigation:

 Antiproliferative Activity: Halogenated anilines are scaffolds found in some anticancer agents.

e Enzyme Inhibition: The molecule could be screened against various enzyme targets relevant
to human diseases.

o Materials Science: The compound's electronic properties could be of interest in the
development of novel organic materials.

Logical Relationship for Investigating Biological Activity

The diagram below outlines a logical progression for the initial biological investigation of a
novel compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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